Cas no 52687-81-7 (2-Phenoxy-propanal)

• Product Name: 2-Phenoxy-propanal
• CAS No: 52687-81-7
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 1584242
• Update Time: 2025-05-25

2-Phenoxy-propanal Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-phenoxy-
• 2-Phenoxy-propanal

• Inchi： 1S/C9H10O2/c1-8(7-10)11-9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： WIYQCLDTSROCTN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C=O)C

Computed Properties

• Exact Mass: 150.0681

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Phenoxy-propanal

Introduction to 2-Phenoxy-propanal (CAS No. 52687-81-7)

2-Phenoxy-propanal, identified by the chemical compound code CAS No. 52687-81-7, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, featuring a phenolic group and an aldehyde functional group, has garnered considerable attention due to its versatile applications in the development of fine chemicals and biologically active molecules.

The molecular structure of 2-Phenoxy-propanal consists of a benzene ring substituted with a phenoxy group, connected to a propanal moiety. This unique configuration imparts distinct reactivity and makes it a valuable building block for synthesizing more complex molecules. The aldehyde group (-CHO) is particularly reactive, enabling various transformations such as condensation reactions, oxidation, and reduction, which are pivotal in drug discovery and material science.

In recent years, 2-Phenoxy-propanal has been extensively studied for its potential in pharmaceutical applications. Researchers have explored its role as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The phenolic moiety can undergo selective modifications, allowing for the introduction of diverse pharmacophores that enhance biological activity. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, making them candidates for treating chronic inflammatory diseases.

The utility of 2-Phenoxy-propanal extends beyond pharmaceuticals into the realm of agrochemicals and specialty chemicals. Its structural features make it suitable for synthesizing herbicides and pesticides, where it serves as an intermediate in the preparation of compounds that interact with biological targets in plants and pests. Additionally, its reactivity allows for the creation of novel polymers and coatings with enhanced durability and functionality.

Advances in synthetic methodologies have further highlighted the importance of 2-Phenoxy-propanal. Modern techniques such as flow chemistry and catalytic processes have enabled more efficient and sustainable production methods. These innovations not only improve yield but also reduce waste, aligning with the growing emphasis on green chemistry principles. For example, catalytic hydrogenation of the aldehyde group can be performed under mild conditions using transition metal catalysts, minimizing energy consumption and environmental impact.

The pharmacological potential of derivatives of CAS No. 52687-81-7 continues to be a focal point of research. Studies have demonstrated that modifications to the phenolic ring can influence binding affinity to biological targets, thereby modulating therapeutic effects. Computational modeling and high-throughput screening have accelerated the discovery process, allowing researchers to rapidly identify promising candidates for further development. This interdisciplinary approach combines organic chemistry expertise with computational biology to streamline drug discovery pipelines.

In conclusion, 2-Phenoxy-propanal represents a cornerstone compound in synthetic chemistry with broad applications across multiple industries. Its unique structural features and reactivity make it indispensable for developing novel pharmaceuticals, agrochemicals, and advanced materials. As research progresses, new methodologies and applications will continue to emerge, solidifying its role as a critical intermediate in modern chemical synthesis.